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Compound of Interest

Compound Name: Enadoline hydrochloride

Cat. No.: B1671233

Essential Safety and Handling Guide for
Enadoline Hydrochloride

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Enadoline hydrochloride. It outlines operational
procedures, personal protective equipment (PPE) protocols, and disposal plans to ensure a
safe laboratory environment.

Hazard Identification and Classification

Enadoline hydrochloride is a potent opioid agonist. While a specific Safety Data Sheet (SDS)
is not readily available, based on handling procedures for similar potent pharmaceutical
compounds in powder form, it should be treated as a hazardous substance. The primary routes
of exposure are inhalation, skin contact, and ingestion.[1][2]

Physical and Chemical Properties
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Property

Data

Physical state

Solid (powder)[3]

Appearance No information available
Odor No information available[3]
Molecular Formula C24H33CIN203[4]
Molecular Weight 432.98[4]

Solubility

Soluble in DMSO[4]

Storage

Short term: 0°C; Long term: -20°C,

desiccated[4]

Personal Protective Equipment (PPE) Protocol

A comprehensive PPE protocol is mandatory to prevent exposure when handling Enadoline

hydrochloride. The following diagram outlines the recommended PPE.

Handling Enadoline Hydrochloride

{ Disposable, fluid-resistant gown Two pairs of chemotherapy-grade nitrile gloves N95 or higher-level respirator

Core Body and Respiratory Protection } Eye and Face Protection { Additional Protective Gear }

Chemical safety goggles Disposable head cover Disposable shoe covers

Face shield (if splash risk)

Click to download full resolution via product page

Figure 1: Personal Protective Equipment (PPE) for handling Enadoline hydrochloride.
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Step-by-Step PPE Procedure:

e Gowning: Don a disposable, fluid-resistant gown. Ensure it is fully closed.

e Head and Shoe Covers: Put on disposable head and shoe covers.

o Respirator: Wear an N95 or higher-level respirator to prevent inhalation of the powder.

o Eye Protection: Wear chemical safety goggles. If there is a risk of splashing, a face shield
should be worn over the goggles.[5]

e Gloves: Don two pairs of chemotherapy-grade nitrile gloves. The outer glove should be worn
over the cuff of the gown.

Handling and Storage
Safe Handling Procedures:

o Ventilation: Handle Enadoline hydrochloride in a well-ventilated area, preferably within a
certified chemical fume hood or a biological safety cabinet.[6][7]

e Avoid Dust Formation: Take care to avoid the generation of dust when handling the solid
powder.[3][7]

o Personal Hygiene: Do not eat, drink, or smoke in areas where the compound is handled.
Wash hands thoroughly after handling.[3][8]

e Avoid Contact: Prevent contact with skin, eyes, and clothing.[3][6]
Storage Conditions:
» Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][8]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[8]

o For long-term storage, maintain at -20°C and desiccated. For short-term storage, 0°C is
recommended.[4]
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Emergency Procedures

Spill Response Workflow:

In the event of a spill, follow the workflow outlined below.
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Evacuate immediate area and alert others

]

Assess the spill size and potential hazard

—

Don appropriate PPE (see Figure 1)

—

Cover powder spill with a plastic sheet to minimize spreading

'

Mechanically take up the powder using spark-proof tools

Place spilled material in a labeled, sealed container for disposal

Clean the contaminated surface thoroughly with an appropriate solvent

'

Dispose of all contaminated materials as hazardous waste

Spill Cleaned and Area Safe

Click to download full resolution via product page

Figure 2: Workflow for handling an Enadoline hydrochloride spill.
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First Aid Measures:

 Inhalation: If inhaled, remove the person to fresh air. If breathing is difficult, give oxygen.
Seek immediate medical attention.[6][9]

o Skin Contact: In case of skin contact, immediately wash the affected area with soap and
plenty of water for at least 15 minutes. Remove contaminated clothing. Seek medical
attention if irritation persists.[6][8]

» Eye Contact: If the compound enters the eyes, rinse cautiously with water for several
minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek
medical attention.[6][8]

 Ingestion: If swallowed, rinse mouth with water. Do not induce vomiting. Seek immediate
medical attention.[6][9]

Disposal Plan

All waste containing Enadoline hydrochloride must be treated as hazardous waste.
Disposal Procedures:

o Collection: Collect all waste materials, including contaminated PPE, spill cleanup materials,
and empty containers, in a designated, properly labeled, and sealed hazardous waste
container.

o Labeling: Clearly label the waste container as "Hazardous Waste" and include the chemical
name "Enadoline hydrochloride."

o Storage: Store the waste container in a secure, designated hazardous waste storage area
away from incompatible materials.

o Disposal: Dispose of the contents and the container through a licensed chemical disposal
agency in accordance with local, regional, and national regulations.[9][10] Do not dispose of
down the drain or in regular trash.[7][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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